Cas no 2411241-50-2 (N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-ynamide)

• Product Name: N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-ynamide
• CAS No: 2411241-50-2
• MF: C₁₀H₉F₃N₂O
• MW: 230.186472654343
• CID: 6548953
• PubChem ID: 165767896
• Update Time: 2024-01-06

N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethylbut-2-ynamide
• Z3952175138
• N-[2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethyl]but-2-ynamide
• EN300-26579656
• 2411241-50-2

• Inchi： 1S/C10H9F3N2O/c1-2-4-8(16)15-9(10(11,12)13)7-5-3-6-14-7/h3,5-6,9,14H,1H3,(H,15,16)
• InChI Key： JXRBATNXFLPIGX-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CN1)NC(C#CC)=O)(F)F

Computed Properties

• Exact Mass: 230.06669740g/mol
• Monoisotopic Mass: 230.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes